Cas no 895643-09-1 (3-(4-chlorobenzenesulfonyl)-N-(3,4-dimethoxyphenyl)-6-methoxyquinolin-4-amine)

• Product Name: 3-(4-chlorobenzenesulfonyl)-N-(3,4-dimethoxyphenyl)-6-methoxyquinolin-4-amine
• CAS No: 895643-09-1
• MF: C₂₄H₂₁ClN₂O₅S
• MW: 484.951944112778
• CID: 6450890
• Update Time: 2025-11-03

3-(4-chlorobenzenesulfonyl)-N-(3,4-dimethoxyphenyl)-6-methoxyquinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorobenzenesulfonyl)-N-(3,4-dimethoxyphenyl)-6-methoxyquinolin-4-amine
• 3-(4-chlorophenyl)sulfonyl-N-(3,4-dimethoxyphenyl)-6-methoxyquinolin-4-amine

• Inchi： 1S/C24H21ClN2O5S/c1-30-17-7-10-20-19(13-17)24(27-16-6-11-21(31-2)22(12-16)32-3)23(14-26-20)33(28,29)18-8-4-15(25)5-9-18/h4-14H,1-3H3,(H,26,27)
• InChI Key： LQUSDMVTCOXSKB-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(OC)=CC=2)C(NC2=CC=C(OC)C(OC)=C2)=C(S(C2=CC=C(Cl)C=C2)(=O)=O)C=1

Additional information on 3-(4-chlorobenzenesulfonyl)-N-(3,4-dimethoxyphenyl)-6-methoxyquinolin-4-amine

Comprehensive Analysis of 3-(4-chlorobenzenesulfonyl)-N-(3,4-dimethoxyphenyl)-6-methoxyquinolin-4-amine (CAS 895643-09-1)

The compound 3-(4-chlorobenzenesulfonyl)-N-(3,4-dimethoxyphenyl)-6-methoxyquinolin-4-amine (CAS 895643-09-1) represents a sophisticated quinoline derivative with significant potential in pharmaceutical and biochemical research. Its unique structure combines a chlorobenzenesulfonyl moiety with a dimethoxyphenyl group, creating a molecule of interest for drug discovery and kinase inhibition studies. Researchers are increasingly focusing on this compound due to its structural similarity to known tyrosine kinase inhibitors, which play crucial roles in targeted cancer therapies.

Recent advancements in medicinal chemistry have highlighted the importance of sulfonamide-containing compounds like CAS 895643-09-1. The presence of both methoxy groups and a chlorobenzenesulfonyl fragment enhances the molecule's ability to interact with biological targets, particularly in signal transduction pathways. This has led to growing interest from researchers investigating small molecule therapeutics for chronic inflammatory conditions and certain proliferative disorders.

The synthesis of 3-(4-chlorobenzenesulfonyl)-N-(3,4-dimethoxyphenyl)-6-methoxyquinolin-4-amine involves multiple steps of selective functionalization, making it a valuable case study for organic synthesis optimization. Analytical characterization typically employs HPLC-MS and NMR spectroscopy, with particular attention to the quinoline core proton environments. The compound's structure-activity relationship (SAR) is currently under investigation, with preliminary studies suggesting interesting pharmacokinetic properties.

From a drug development perspective, the lipophilicity profile of CAS 895643-09-1 shows promise for blood-brain barrier penetration, sparking research into potential central nervous system applications. The dimethoxy substitution pattern appears to contribute to enhanced metabolic stability compared to simpler quinoline analogs. These characteristics align with current industry trends toward CNS-active small molecules with improved drug-like properties.

In the context of green chemistry initiatives, researchers are exploring more sustainable routes to synthesize this multifunctional quinoline derivative. The chlorobenzenesulfonyl group presents both challenges and opportunities for catalytic transformation methodologies. Recent publications have demonstrated successful palladium-catalyzed coupling approaches to similar structures, suggesting potential optimization pathways for CAS 895643-09-1 production.

The computational chemistry community has shown growing interest in modeling the molecular interactions of this compound. Docking studies predict favorable binding to several protein kinase domains, particularly those associated with angiogenesis regulation. These in silico findings support the compound's potential as a lead structure for further structure-based drug design efforts.

Quality control protocols for 3-(4-chlorobenzenesulfonyl)-N-(3,4-dimethoxyphenyl)-6-methoxyquinolin-4-amine emphasize rigorous impurity profiling, given its complex structure. Modern UHPLC methods with quadrupole time-of-flight detection have proven effective for characterizing both the parent compound and potential degradation products. Such analytical rigor reflects the pharmaceutical industry's increasing focus on quality by design principles.

Current patent literature reveals growing intellectual property activity surrounding quinoline sulfonamide derivatives structurally related to CAS 895643-09-1. The specific substitution pattern of this molecule appears in claims covering kinase modulator compositions, particularly for metabolic disorder applications. This patent landscape suggests commercial interest in developing this chemical scaffold for therapeutic use.

From a formulation science perspective, preliminary studies indicate that 895643-09-1 demonstrates acceptable solid-state stability under standard storage conditions. The compound's crystalline properties have been characterized by XRPD analysis, revealing polymorphic forms that could impact drug product performance. These findings are particularly relevant for researchers developing oral dosage forms containing this active ingredient.

The environmental fate of 3-(4-chlorobenzenesulfonyl)-N-(3,4-dimethoxyphenyl)-6-methoxyquinolin-4-amine has become an important research topic, aligning with increased regulatory focus on pharmaceutical environmental risk assessment. Early biodegradation studies suggest moderate persistence, prompting investigations into advanced oxidation processes for potential wastewater treatment applications. Such research contributes valuable data to the emerging field of green pharmacy.

In conclusion, CAS 895643-09-1 represents a compelling example of modern medicinal chemistry innovation. Its unique combination of chlorobenzenesulfonyl and dimethoxyphenyl substituents on a quinoline scaffold offers multiple avenues for therapeutic development and mechanistic studies. As research continues to elucidate its biological activities and optimize its synthetic accessibility, this compound will likely remain an important subject in both academic and industrial settings.